Cas no 2229439-34-1 (tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate
• CAS No: 2229439-34-1
• MF: C₁₃H₁₈N₄O₃
• MW: 278.307022571564
• CID: 5970281
• PubChem ID: 165688949
• Update Time: 2025-05-20

tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate
• tert-butyl N-[3-(2-azidoethyl)-4-hydroxyphenyl]carbamate
• 2229439-34-1
• EN300-1873684

• Inchi： 1S/C13H18N4O3/c1-13(2,3)20-12(19)16-10-4-5-11(18)9(8-10)6-7-15-17-14/h4-5,8,18H,6-7H2,1-3H3,(H,16,19)
• InChI Key： TUSOULGJPMFKPJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)CCN=[N+]=[N-])O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.13789045g/mol
• Monoisotopic Mass: 278.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.9Ų

Additional information on tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate

tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate (CAS No. 2229439-34-1): An Overview and Recent Advances

tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate (CAS No. 2229439-34-1) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique azido and hydroxy functional groups, has garnered attention for its potential applications in drug discovery, synthetic chemistry, and materials science. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements involving this compound.

Chemical Structure and Properties

The molecular formula of tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate is C₁₅H₂₀N₄O₃, with a molecular weight of approximately 300.34 g/mol. The compound features a tert-butyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with a hydroxy group at the 4-position and an azidoethyl group at the 3-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical transformations.

The azido group in tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate is particularly noteworthy due to its reactivity in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has been widely used in bioconjugation, polymer synthesis, and materials science due to its high efficiency and selectivity. The hydroxy group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, enhancing the solubility and reactivity of the compound.

Synthesis Methods

The synthesis of tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate typically involves several steps. One common approach starts with the reaction of 4-hydroxyaniline with tert-butyl chloroformate to form tert-butyl 4-hydroxyphenylcarbamate. The resulting intermediate is then reacted with 2-bromoethyl azide in the presence of a base to introduce the azidoethyl group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound. For example, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and improve yield. Additionally, solvent-free conditions and catalysts derived from renewable resources have been investigated to minimize environmental impact.

Applications in Drug Discovery

tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate has shown promise in drug discovery due to its ability to serve as a building block for more complex molecules. The azido group can be readily converted into various functional groups through click chemistry reactions, allowing for the rapid synthesis of diverse libraries of compounds for screening against biological targets.

In one recent study, researchers utilized tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate as a starting material to synthesize a series of novel compounds with potent anti-cancer activity. These compounds were found to inhibit key enzymes involved in cancer cell proliferation and survival, demonstrating their potential as lead candidates for further development.

Beyond cancer research, this compound has also been explored for its potential applications in neurodegenerative diseases. The hydroxy group on the phenyl ring can form hydrogen bonds with specific protein targets, making it an attractive scaffold for designing small molecules that modulate protein-protein interactions relevant to diseases such as Alzheimer's and Parkinson's.

Molecular Biology and Bioconjugation

The reactivity of the azido group in tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate makes it an ideal candidate for bioconjugation reactions. In these reactions, the azido group can be selectively coupled with alkynes or strained cyclooctynes through CuAAC or strain-promoted azide-alkyne cycloaddition (SPAAC), respectively. This allows for the precise labeling and functionalization of biomolecules such as proteins, nucleic acids, and lipids.

In a recent study published in the Journal of Medicinal Chemistry, researchers used tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate to label specific proteins involved in cellular signaling pathways. By conjugating this compound to fluorescent dyes or biotin tags, they were able to visualize protein localization and interactions within living cells using advanced imaging techniques.

Polymer Science and Materials Science

Beyond its applications in biological systems, tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate has also found use in polymer science and materials science. The azido group can be incorporated into polymer chains through click chemistry reactions, enabling the creation of functionalized polymers with tailored properties.

In one notable example, researchers synthesized a series of poly(ethylene glycol) (PEG) derivatives containing the azido functionality using CuAAC reactions with tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate. These PEG derivatives were then used to create hydrogels with tunable mechanical properties and biocompatibility. Such hydrogels have potential applications in tissue engineering and drug delivery systems.

FUTURE DIRECTIONS AND CONCLUSIONS

The versatility and reactivity of tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate (CAS No. 2229439-34-1) make it an exciting compound for ongoing research across multiple disciplines. Future studies are likely to focus on optimizing synthetic methods to improve yield and purity while reducing environmental impact. Additionally, exploring new applications in drug discovery, bioconjugation, and materials science will continue to expand the utility of this compound.

In conclusion, tert-butyl N-3-(2-azidoethyl)-4-hydroxyphenylcarbamate (CAS No. 2229439-34-1) represents a valuable tool for chemists and researchers working at the intersection of organic chemistry, biology, and materials science. Its unique combination of functional groups offers numerous opportunities for innovation and discovery.